Cas no 105251-10-3 (4(3H)-Quinazolinethione, 2-(4-chlorophenyl)-3-(2-propenyl)-)

• Product Name: 4(3H)-Quinazolinethione, 2-(4-chlorophenyl)-3-(2-propenyl)-
• CAS No: 105251-10-3
• MF: C₁₇H₁₃ClN₂S
• MW: 312.816521406174
• CID: 1151238
• Update Time: 2024-07-27

4(3H)-Quinazolinethione, 2-(4-chlorophenyl)-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinethione, 2-(4-chlorophenyl)-3-(2-propenyl)-
• 4(3H)-Quinazolinethione, 2-(4-chlorophenyl)-3-(2-propen-1-yl)-

• Inchi： 1S/C17H13ClN2S/c1-2-11-20-16(12-7-9-13(18)10-8-12)19-15-6-4-3-5-14(15)17(20)21/h2-10H,1,11H2
• InChI Key： JLSICQAXTLMDKE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=S)N(CC=C)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 312.04899

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 130 °C(Solv: ethanol (64-17-5))
• Boiling Point: 449.8±55.0 °C(Predicted)
• PSA: 15.6
• pka: 0.29±0.20(Predicted)